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Compound of Interest

Heptadecan-9-yl 10-
Compound Name:
bromodecanoate

Cat. No.: B15548615

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical properties of Heptadecan-9-yl
10-bromodecanoate, a compound of interest in various research and development
applications. The focus of this guide is to present its core molecular characteristics, specifically
its molecular formula and weight.

Core Molecular Data

The fundamental chemical attributes of Heptadecan-9-yl 10-bromodecanoate are
summarized in the table below. This data is essential for experimental design, stoichiometric
calculations, and analytical interpretations.

Parameter Value Reference
Molecular Formula C27H53BrO2 [1]
Molecular Weight 489.61 g/mol [1]
CAS Number 2761458-99-3 [1]

Experimental Protocols
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The determination of the molecular formula and weight is typically achieved through a

combination of mass spectrometry and elemental analysis.

Mass Spectrometry Protocol:

Sample Preparation: A dilute solution of Heptadecan-9-yl 10-bromodecanoate is prepared
in a suitable volatile solvent (e.g., methanol or acetonitrile).

lonization: The sample is introduced into a mass spectrometer and ionized, commonly using
electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured. The
molecular ion peak will correspond to the molecular weight of the compound. High-resolution
mass spectrometry can provide the exact mass, which helps in confirming the elemental
composition.

Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion and any
fragmentation patterns, which can further elucidate the structure of the molecule.

Elemental Analysis Protocol:

Combustion: A precisely weighed sample of the compound is combusted in a furnace in the
presence of excess oxygen.

Gas Separation: The combustion products (CO2, H20, etc.) are passed through a series of
absorbent traps or a gas chromatography column to separate them.

Detection: The amount of each gas is quantified using a thermal conductivity detector or
other suitable detectors.

Calculation: From the masses of the combustion products, the percentage composition of
each element (carbon, hydrogen, oxygen) in the original sample is calculated. The
percentage of bromine is often determined by other methods such as titration. This elemental
composition is then used to determine the empirical formula, which, in conjunction with the
molecular weight from mass spectrometry, gives the molecular formula.

Logical Relationship Diagram
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The following diagram illustrates the logical workflow for determining the key molecular
properties of a chemical compound like Heptadecan-9-yl 10-bromodecanoate.

Compound Synthesis & Purification

Synthesis of
Heptadecan-9-yl
10-bromodecanoate

Purification
(e.g., Chromatography)

Analytical Characterization

Mass Spectrometry Elemental Analysis

Data Intérpretation

Molecular Weight
(489.61 g/mol)

l

Molecular Formula
(C27H53Bro2)

Click to download full resolution via product page

Caption: Workflow for determining molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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